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Introduction

J-104129 is a potent and selective antagonist of the muscarinic M3 receptor.[1][2] Its high
affinity for the M3 receptor subtype over the M2 receptor subtype confers a significant
therapeutic window, particularly in the context of respiratory diseases.[1] This document
provides detailed application notes and a generalized in vivo experimental protocol for
researchers investigating the pharmacological effects of J-104129.

Quantitative Data Summary

The following table summarizes the key quantitative parameters of J-104129, highlighting its
potency and selectivity.
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Receptor

Parameter Species Value Reference
Subtype

Ki Human 4.2 nM M3 [11[2]

Human 19 nM M1

Human 490 nM M2 [1][2]

KB Rat (Trachea) 3.3nM M3

Rat (Right Atria) 170 nM M2

ED50 Rat 0.58 mg/kg (oral) - [1]

Note: Ki represents the inhibition constant, indicating the concentration of the drug that
occupies 50% of the receptors. KB is the equilibrium dissociation constant of a competitive
antagonist, representing the concentration of antagonist that requires a doubling of the agonist
concentration to produce the same response. ED50 is the dose of a drug that produces 50% of
its maximum effect.

Signaling Pathway of M3 Receptor Antagonism by J-
104129

J-104129 exerts its effects by blocking the action of acetylcholine (ACh) at muscarinic M3
receptors. In smooth muscle, such as that found in the bronchioles, M3 receptor activation by
ACh initiates a signaling cascade that leads to muscle contraction. J-104129, as a competitive
antagonist, prevents this cascade, leading to bronchodilation.
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Smooth Muscle Cell

Acetylcholine (ACh)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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